Cas no 521969-47-1 (2-benzoylmorpholine hydrochloride)

2-Benzoylmorpholine hydrochloride is a synthetic organic compound characterized by its morpholine backbone substituted with a benzoyl group, forming a hydrochloride salt for enhanced stability and solubility. This compound is primarily utilized in pharmaceutical research and organic synthesis, serving as a versatile intermediate in the development of bioactive molecules. Its key advantages include high purity, consistent reactivity, and compatibility with a range of chemical transformations, making it valuable for constructing complex heterocyclic frameworks. The hydrochloride form ensures improved handling and storage properties. Researchers favor this compound for its reliable performance in amide bond formations and as a precursor in medicinal chemistry applications.
2-benzoylmorpholine hydrochloride structure
521969-47-1 structure
Product Name:2-benzoylmorpholine hydrochloride
CAS No:521969-47-1
MF:C11H14ClNO2
MW:227.687362194061
MDL:MFCD34475422
CID:3469409
PubChem ID:68884517
Update Time:2025-10-29

2-benzoylmorpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • METHANONE, 2-MORPHOLINYLPHENYL-, HYDROCHLORIDE
    • Methanone, 2-morpholinylphenyl-, hydrochloride (1:1)
    • 2-benzoylmorpholine hydrochloride
    • WNVNOPSKZKBQCW-UHFFFAOYSA-N
    • 521969-47-1
    • Morpholin-2-yl(phenyl)methanone hydrochloride
    • SCHEMBL4031709
    • EN300-28333281
    • MDL: MFCD34475422
    • Inchi: 1S/C11H13NO2.ClH/c13-11(9-4-2-1-3-5-9)10-8-12-6-7-14-10;/h1-5,10,12H,6-8H2;1H
    • InChI Key: WNVNOPSKZKBQCW-UHFFFAOYSA-N
    • SMILES: C(C1OCCNC1)(C1C=CC=CC=1)=O.Cl

Computed Properties

  • Exact Mass: 227.0713064Da
  • Monoisotopic Mass: 227.0713064Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3Ų

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Additional information on 2-benzoylmorpholine hydrochloride

Introduction to 2-benzoylmorpholine hydrochloride (CAS No. 521969-47-1)

2-benzoylmorpholine hydrochloride, with the chemical identifier CAS No. 521969-47-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This substance, characterized by its benzoyl and morpholine functional groups, has garnered attention due to its potential applications in drug development and molecular research. The benzoyl moiety contributes to its structural complexity, while the morpholine ring introduces unique pharmacophoric properties, making it a valuable candidate for further exploration in synthetic chemistry and pharmacological studies.

The synthesis and characterization of 2-benzoylmorpholine hydrochloride involve meticulous attention to detail to ensure high purity and yield. Advanced synthetic methodologies, such as multi-step organic reactions, are employed to construct the desired molecular framework. The hydrochloride salt form enhances the stability and solubility of the compound, facilitating its use in various experimental and industrial applications.

In recent years, 2-benzoylmorpholine hydrochloride has been studied for its pharmacological properties, particularly in the context of pain management and neuropharmacology. Research indicates that the compound may interact with central nervous system receptors, potentially leading to analgesic effects. Additionally, its structural similarity to known bioactive molecules suggests that it could serve as a scaffold for designing novel therapeutic agents.

One of the most compelling aspects of 2-benzoylmorpholine hydrochloride is its versatility in medicinal chemistry. The presence of both the benzoyl and morpholine groups allows for modifications that can fine-tune its biological activity. For instance, substituent variations on the benzoyl ring or derivatization of the morpholine nitrogen can alter binding affinities and selectivity profiles. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry have further enhanced the understanding of 2-benzoylmorpholine hydrochloride's interactions with biological targets. Molecular docking simulations and quantum mechanical calculations have provided insights into its binding mechanisms, helping researchers predict potential drug-like properties more accurately. These computational approaches are complemented by experimental validations, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which confirm the structural integrity and conformational preferences of the compound.

The pharmaceutical industry has shown interest in 2-benzoylmorpholine hydrochloride due to its potential therapeutic applications. Preclinical studies are underway to evaluate its efficacy and safety profiles in various disease models. The compound's ability to modulate neurotransmitter systems makes it a promising candidate for treating conditions such as neuropathic pain, depression, and anxiety disorders. Furthermore, its structural features may offer advantages over existing treatments by providing a novel mechanism of action.

In addition to its pharmacological relevance, 2-benzoylmorpholine hydrochloride has found utility in chemical biology research. Its role as an intermediate in synthesizing more complex molecules has been explored, particularly in the development of probes for studying enzyme mechanisms and protein interactions. The compound's ability to serve as a building block underscores its importance in both academic and industrial research settings.

The synthesis of 2-benzoylmorpholine hydrochloride presents several challenges that researchers continue to address. Optimizing reaction conditions to maximize yield while maintaining purity is crucial for practical applications. Additionally, developing scalable synthetic routes that are cost-effective and environmentally sustainable is a priority. Efforts are being made to incorporate green chemistry principles into the production process, reducing waste and minimizing hazardous byproducts.

Regulatory considerations also play a significant role in the development and use of 2-benzoylmorpholine hydrochloride. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets stringent quality standards for pharmaceutical applications. Furthermore, ongoing clinical trials must adhere to ethical guidelines and regulatory requirements to ensure patient safety and efficacy.

The future prospects for 2-benzoylmorpholine hydrochloride are promising, with ongoing research expected to uncover new applications and refine existing ones. Collaborative efforts between academia and industry will be essential in translating laboratory findings into viable therapeutic options. As our understanding of molecular interactions continues to evolve, compounds like 2-benzoylmorpholine hydrochloride will likely play a pivotal role in advancing drug discovery initiatives.

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